methyl 2-(3-amino-1,1-dioxo-1lambda6-thiolan-3-yl)acetate hydrochloride
Overview
Description
Methyl 2-(3-amino-1,1-dioxo-1lambda6-thiolan-3-yl)acetate hydrochloride (MADTAH) is an organic compound that is widely used in scientific research. It is a derivative of thiolan, a five-membered heterocyclic ring that contains sulfur and nitrogen atoms. MADTAH is a white crystalline solid that is soluble in both water and organic solvents. It is a versatile compound that has many applications in laboratory research and is used in a variety of biochemical and physiological studies.
Scientific Research Applications
Methyl 2-(3-amino-1,1-dioxo-1lambda6-thiolan-3-yl)acetate hydrochloride is widely used in scientific research as a reagent or catalyst in a variety of biochemical and physiological studies. It is used in the synthesis of peptides, proteins, and nucleic acid derivatives. It is also used in the synthesis of drugs, such as anti-cancer drugs, and in the synthesis of polymers. This compound is also used in the synthesis of polymers and in the study of enzyme kinetics.
Mechanism of Action
Methyl 2-(3-amino-1,1-dioxo-1lambda6-thiolan-3-yl)acetate hydrochloride acts as a catalyst in a variety of biochemical and physiological reactions. It is a base that can catalyze the hydrolysis of esters, the hydrolysis of amides, and the hydrolysis of peptides. This compound can also catalyze the formation of thioesters and the formation of thiols.
Biochemical and Physiological Effects
This compound has a variety of biochemical and physiological effects. It can act as an inhibitor of enzymes, such as proteases and phosphatases, and can also inhibit the activity of certain proteins. This compound can also act as an antioxidant and can protect cells from oxidative damage. It has also been shown to have anti-inflammatory and anti-cancer properties.
Advantages and Limitations for Lab Experiments
Methyl 2-(3-amino-1,1-dioxo-1lambda6-thiolan-3-yl)acetate hydrochloride has many advantages for use in laboratory experiments. It is a stable compound that is easy to store and handle. It is also a versatile compound that can be used in a variety of biochemical and physiological studies. Its solubility in both water and organic solvents makes it ideal for use in a variety of laboratory experiments.
However, this compound also has some limitations. It is a relatively expensive compound and can be difficult to obtain in large quantities. It is also a toxic compound and should be handled with care.
Future Directions
Methyl 2-(3-amino-1,1-dioxo-1lambda6-thiolan-3-yl)acetate hydrochloride has many potential applications in the future. It could be used in the development of more effective drugs and in the synthesis of more complex polymers. It could also be used in the study of enzyme kinetics and in the development of more efficient methods for synthesizing peptides, proteins, and nucleic acid derivatives. This compound could also be used in the development of more efficient methods for synthesizing drugs and in the study of the biochemical and physiological effects of compounds. Finally, this compound could be used in the development of more effective methods for synthesizing polymers and in the study of the effects of oxidative damage on cells.
Synthesis Methods
Methyl 2-(3-amino-1,1-dioxo-1lambda6-thiolan-3-yl)acetate hydrochloride can be synthesized by a variety of methods, the most common being the reaction of thiolan with acetic anhydride in the presence of a base, such as sodium hydroxide. This reaction yields a white crystalline solid that is soluble in both water and organic solvents. The reaction can be carried out at room temperature or under reflux conditions.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 2-(3-amino-1,1-dioxo-1lambda6-thiolan-3-yl)acetate hydrochloride involves the reaction of 3-chloro-2-oxo-1,3-thiazolidine with methyl glycinate hydrochloride followed by reduction with sodium borohydride and subsequent reaction with ammonia.", "Starting Materials": [ "3-chloro-2-oxo-1,3-thiazolidine", "methyl glycinate hydrochloride", "sodium borohydride", "ammonia" ], "Reaction": [ "Step 1: 3-chloro-2-oxo-1,3-thiazolidine is reacted with methyl glycinate hydrochloride in the presence of a base such as sodium hydroxide to form methyl 2-(3-chloro-2-oxo-1,3-thiazolidin-1-yl)acetate.", "Step 2: The resulting product from step 1 is then reduced with sodium borohydride to form methyl 2-(3-amino-1,3-thiazolidin-1-yl)acetate.", "Step 3: The final step involves the reaction of the product from step 2 with ammonia to form methyl 2-(3-amino-1,1-dioxo-1lambda6-thiolan-3-yl)acetate hydrochloride." ] } | |
CAS RN |
2551115-06-9 |
Molecular Formula |
C7H14ClNO4S |
Molecular Weight |
243.7 |
Purity |
95 |
Origin of Product |
United States |
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